Cas no 1805992-26-0 (2-(Chloromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 2-(Chloromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1805992-26-0
• MF: C₉H₆ClF₃INO₃
• MW: 395.501524448395
• CID: 4814236
• Update Time: 2025-10-11

2-(Chloromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H6ClF3INO3/c10-3-6-4(1-8(16)17)5(14)2-7(15-6)18-9(11,12)13/h2H,1,3H2,(H,16,17)
• InChI Key： ACSUISQJDQWDSJ-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(CCl)C=1CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 2-(Chloromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-acetic acid

Research Brief on 2-(Chloromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-acetic acid (CAS: 1805992-26-0)

2-(Chloromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-acetic acid (CAS: 1805992-26-0) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and chloro-methyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.

The structural features of 2-(Chloromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-acetic acid make it a valuable scaffold for medicinal chemistry. The presence of the iodine atom offers opportunities for further functionalization via cross-coupling reactions, while the trifluoromethoxy group enhances metabolic stability and bioavailability. Recent research has focused on leveraging these properties to design targeted therapeutics for conditions such as inflammatory diseases, neurological disorders, and cancer.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's role as a precursor in the synthesis of potent kinase inhibitors. The study demonstrated that derivatives of 2-(Chloromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-acetic acid exhibited high selectivity for specific kinase targets, with promising in vitro and in vivo efficacy. These findings underscore the compound's potential in addressing unmet medical needs, particularly in oncology.

Another notable application of this compound is in the development of positron emission tomography (PET) tracers. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the successful radiolabeling of a derivative of 2-(Chloromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-acetic acid with fluorine-18. The resulting tracer showed excellent brain penetration and binding affinity, making it a candidate for imaging neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of 2-(Chloromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-acetic acid. Recent efforts have focused on improving yield and purity through innovative synthetic routes, including flow chemistry and catalytic methods. These advancements are expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, 2-(Chloromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-acetic acid (CAS: 1805992-26-0) represents a valuable tool in modern drug discovery and chemical biology. Its unique structural features and versatile applications make it a focal point of ongoing research. Future studies will likely explore its potential in additional therapeutic areas and further refine its synthetic accessibility.